N-(3-fluorophenyl)-2-(4-oxo[1,2,4]triazolo[4,3-a]quinoxalin-5(4H)-yl)acetamide

• IUPAC Name: N-(3-fluorophenyl)-2-(4-oxo-[1,2,4]triazolo[4,3-a]quinoxalin-5-yl)acetamide
• InChI: InChI=1S/C17H12FN5O2/c18-11-4-3-5-12(8-11)20-15(24)9-22-13-6-1-2-7-14(13)23-10-19-21-16(23)17(22)25/h1-8,10H,9H2,(H,20,24)
• InChI Key: VHYHJOVKNVCGOA-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C2C(=C1)N3C=NN=C3C(=O)N2CC(=O)NC4=CC(=CC=C4)F
• Molecular Formula: C17H12FN5O2
• Molecular Weight: 337.31 g/mol

Description

“N-(3-fluorophenyl)-2-(4-oxo[1,2,4]triazolo[4,3-a]quinoxalin-5(4H)-yl)acetamide” is a complex organic compound that contains several functional groups and rings. It has a fluorophenyl group, a triazoloquinoxaline group, and an acetamide group.

Synthesis Analysis

The synthesis of such a compound would likely involve several steps, each introducing a different part of the molecule. The exact methods would depend on the starting materials and the specific conditions required for each reaction.

Molecular Structure Analysis

The molecular structure of this compound would be determined by the arrangement of its atoms and the bonds between them. The presence of multiple rings suggests that it may have a fairly rigid structure.

Chemical Reactions Analysis

The reactivity of this compound would be influenced by the functional groups it contains. For example, the acetamide group might be involved in reactions with acids or bases, and the fluorophenyl group might undergo reactions with nucleophiles.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound, such as its melting point, boiling point, solubility, and stability, would be determined by its molecular structure. For example, the presence of the fluorine atom might increase its stability and change its reactivity.

Scientific Research Applications

Anticancer Activity

• A series of 1,2,4-triazolo[4,3-a]-quinoline derivatives were synthesized to explore their potential anticancer activities. Some derivatives showed significant cytotoxicity against human neuroblastoma and colon carcinoma cell lines, suggesting their potential as therapeutic agents in cancer treatment (Reddy et al., 2015).

Synthesis and Characterization

• Diverse synthetic approaches for 2-(4-oxo[1,2,3]triazolo[1,5-a]quinoxalin-5(4H)-yl)acetamide derivatives have been explored, providing rapid access to complex fused tricyclic scaffolds. This highlights the versatility of these compounds in chemical synthesis and potential applications in medicinal chemistry (An et al., 2017).

Positive Inotropic Activity

• N-(4,5-dihydro-[1,2,4]triazolo[4,3-a]quinolin-7-yl)-2-(piperazin-1-yl)acetamide derivatives were synthesized and evaluated for their positive inotropic activity. Several compounds exhibited favorable activity, suggesting potential use in treating cardiovascular conditions (Zhang et al., 2008).

Antimicrobial Activity

• Novel compounds with a triazoloquinazoline structure were synthesized and tested for antimicrobial activity. Some derivatives displayed promising results against various bacterial strains, indicating their potential as antimicrobial agents (Antypenko et al., 2017).

Mechanism of Action

The mechanism of action of this compound would depend on its intended use. For example, if it’s a drug, it might interact with a specific protein in the body to exert its effects.

Safety and Hazards

The safety and hazards associated with this compound would depend on its physical and chemical properties. For example, if it’s a drug, it might have side effects or toxicities that need to be considered.

Future Directions

The future research directions for this compound could include further studies to understand its properties, to optimize its synthesis, or to explore its potential applications.